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Compound of Interest

Compound Name: 3-bromo-N, 2-dimethylaniline
CAS No.: 1187928-43-3
Cat. No.: B1457302

Get Quote

A Note on Nomenclature: The query for "3-bromo-N,2-dimethylaniline" presents a potential
ambiguity in chemical nomenclature. This guide will address the two most likely interpretations
of this structure: 3-bromo-N,N-dimethylaniline and 3-bromo-2-methylaniline. Both are valuable
chemical intermediates in research and development, and their distinct properties and
applications will be explored in detail.

Part 1: 3-bromo-N,N-dimethylaniline
Core Identification and Properties

3-bromo-N,N-dimethylaniline is a tertiary amine featuring a dimethylamino group and a bromine
atom attached to a phenyl ring.[1] This substitution pattern imparts specific reactivity and
physical characteristics that are leveraged in various synthetic applications.

CAS Number: 16518-62-0

Molecular Formula: CsH10BrN
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Physicochemical Properties:

Property Value Source(s)

Molecular Weight 200.08 g/mol [2]

Clear colorless to yellow to
Appearance o [3][4]
orange liquid/powder

Density 1.402 g/mL at 25 °C [5]
Melting Point 11°C [5]
Boiling Point 126 °C at 14 mmHg [5]
Refractive Index 1.6004 [5]

Miscible with chloroform,
Solubility dichloromethane, and [5]

methanol.

Synthesis and Reactivity

The synthesis of N,N-dimethylaniline derivatives typically involves the alkylation of aniline with
a methylating agent like methanol in the presence of an acid catalyst.[1] Further bromination
would then be carried out to yield 3-bromo-N,N-dimethylaniline.

The reactivity of 3-bromo-N,N-dimethylaniline is characteristic of a substituted aniline. The
dimethylamino group is an activating, ortho-, para-director for electrophilic aromatic
substitution, while the bromine atom is a deactivating ortho-, para-director. The interplay of
these groups, along with the steric hindrance, dictates the regioselectivity of further reactions.
The bromine atom can also participate in cross-coupling reactions, making it a versatile
building block.

Applications in Research and Development

3-bromo-N,N-dimethylaniline serves as a key intermediate in the synthesis of a variety of
organic compounds.[3] Its primary applications are in the development of:
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e Dyes and Pigments: The aniline scaffold is a fundamental component of many synthetic
dyes.[6]

e Pharmaceuticals: It is a precursor for the synthesis of more complex molecules with potential
biological activity.[3][6]

o Agrochemicals: This compound is also utilized in the preparation of certain agrochemicals.[6]

Spectroscopic Profile

Detailed spectroscopic data for 3-bromo-N,N-dimethylaniline, including 3C NMR, GC-MS, LC-
MS, FTIR, and Raman spectra, are available through public databases such as PubChem.[2]
This information is crucial for reaction monitoring and quality control during its use in multi-step
syntheses.

Safety and Handling

3-bromo-N,N-dimethylaniline is classified as a hazardous substance and requires careful
handling in a laboratory setting.

GHS Hazard Classifications:[2]
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Hazard Class Category
Acute Toxicity, Oral 3,4
Acute Toxicity, Dermal 3,4
Acute Toxicity, Inhalation 3,4
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye lIrritation 2
Carcinogenicity 2
Specific Target Organ Toxicity (Repeated 5
Exposure)

Hazardous to the Aquatic Environment, Acute 1
Hazard

Hazardous to the Aquatic Environment, Long- 1

term Hazard

Safe Handling Protocol:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[7]

o Ventilation: Use only outdoors or in a well-ventilated area.[7]

» Handling: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke when using this product.[7]

» Storage: Store in a well-ventilated place. Keep the container tightly closed and locked up.[7]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[8]

Part 2: 3-bromo-2-methylaniline
Core Identification and Properties
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3-bromo-2-methylaniline, also known as 3-bromo-o-toluidine, is a primary amine with a bromine
atom and a methyl group on the benzene ring.[9] This structure makes it a valuable
intermediate for constructing more complex molecular architectures.[10]

CAS Number: 55289-36-6[9]
Molecular Formula: C7HsBrN[9]

Physicochemical Properties:

Property Value Source(s)
Molecular Weight 186.05 g/mol [9]

Clear colorless to brown clear
Appearance o [11]

liquid
Density 1.51 g/mL at 25 °C [10]
Boiling Point 255 °C [11]
Refractive Index 1.619 [10]

Synthesis and Reactivity

A common synthetic route to 3-bromo-2-methylaniline involves the reduction of a nitro
precursor.

Synthesis of 3-bromo-2-methylaniline from 2-bromo-6-nitrotoluene:

. Stannous dichloride hydrate (SnCI2-2H20) o o
2-bromo-6-nitrotoluene Ethanol (EtOH) 80 °C, 3 hours 3-bromo-2-methylaniline

Click to download full resolution via product page
Caption: Synthesis of 3-bromo-2-methylaniline.

Experimental Protocol: Synthesis of 3-bromo-2-methylaniline[10]
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Reaction Setup: In a suitable reaction vessel, dissolve 2-bromo-6-nitrotoluene (1.0 eq) and
stannous dichloride hydrate (5.0 eq) in ethanol.

Heating: Stir the reaction mixture at 80 °C for 3 hours.
Solvent Removal: After the reaction is complete, remove the ethanol by rotary evaporation.

Neutralization and Filtration: Adjust the pH of the residue to approximately 8 with a saturated
agueous solution of sodium bicarbonate. Filter the mixture through diatomaceous earth and
wash the filter cake with ethyl acetate.

Extraction and Drying: Combine the filtrates and extract three times with ethyl acetate. Dry
the combined organic phases by rotary evaporation to yield 3-bromo-2-methylaniline.

The reactivity of 3-bromo-2-methylaniline is primarily governed by the amino group, which can

be readily diazotized or acylated.[12] The bromine atom can participate in various cross-

coupling reactions, allowing for the introduction of diverse functionalities.

Applications in Drug Development and Research

3-bromo-2-methylaniline is a significant building block in medicinal chemistry and organic

synthesis.[13] It has been utilized in the preparation of:

Substituted Anilines: It serves as a precursor for more complex aniline derivatives.[10]
Troger's Base Derivatives: Used in the synthesis of racemic derivatives of Tréger's base.[10]
Indazoles: A starting material for the preparation of 4-bromo-1H-indazole.[10]

BTK Inhibitors: Employed in the synthesis of novel pyrimidine analogs as highly selective,
non-covalent Bruton's tyrosine kinase (BTK) inhibitors for treating diseases like B cell
malignancies and rheumatoid arthritis.[14]

Sphingosine-1-phosphate-1 Receptor Agonists: Used in the development of agonists for this
receptor, which has therapeutic potential in various diseases.[14]

Spectroscopic Profile
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Spectroscopic data, including NMR, for 3-bromo-2-methylaniline is available and confirms its

structure.[11] This data is essential for researchers to verify the identity and purity of the

compound.

Safety and Handling

3-bromo-2-methylaniline is also a hazardous chemical that requires proper safety precautions.

GHS Hazard Classifications:[9]

Hazard Class Category
Acute Toxicity, Oral 3
Acute Toxicity, Dermal 3
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye Irritation 2
Specific Target Organ Toxicity (Single 3

Exposure); Respiratory Tract Irritation

Safe Handling Protocol:

e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[11]

e Handling: Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this

product.[11]

o First Aid (Swallowing): If swallowed, call a POISON CENTER or doctor. Rinse mouth.[11]

o First Aid (Skin Contact): If on skin, wash with plenty of water.[11]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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